Cas no 1373223-84-7 (4-(Bromomethyl)pyrimidine hydrobromide)

• Product Name: 4-(Bromomethyl)pyrimidine hydrobromide
• CAS No: 1373223-84-7
• MF: C₅H₆Br₂N₂
• MW: 253.922539234161
• MDL: MFCD22201177
• CID: 1031812
• PubChem ID: 71464161
• Update Time: 2025-05-20

4-(Bromomethyl)pyrimidine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)pyrimidine hydrobromide
• 4-Bromomethyl-pyrimidine hydrobromide
• 4-(BROMOMETHYL)PYRIMIDINE HBR
• 6571AA
• 4-(Bromomethyl)pyrimidineHydrobromide
• 4-(bromomethyl)pyrimidine;hydrobromide
• AK109329
• SY048121
• AX8242181
• 4-(Bromomethyl)pyrimidine--hydrogen bromide (1/1)
• Pyrimidine, 4-(bromomethyl)-, hydrobromide (1:1)
• 1373223-84-7
• MFCD22201177
• SB33170
• Y10744
• 4-Bromomethylpyrimidine hydrobromide
• DS-4196
• DTXSID80855939
• A920900
• AKOS016013598
• YEC22384
• DB-099546
• SCHEMBL18301860

• MDL： MFCD22201177
• Inchi： 1S/C5H5BrN2.BrH/c6-3-5-1-2-7-4-8-5;/h1-2,4H,3H2;1H
• InChI Key： POXGELXMMJWSRC-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=CN=1.Br

Computed Properties

• Exact Mass: 253.88772g/mol
• Monoisotopic Mass: 251.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8

4-(Bromomethyl)pyrimidine hydrobromide Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-(Bromomethyl)pyrimidine hydrobromide

Comprehensive Overview of 4-(Bromomethyl)pyrimidine hydrobromide (CAS No. 1373223-84-7)

4-(Bromomethyl)pyrimidine hydrobromide (CAS No. 1373223-84-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyrimidine derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. Its unique bromomethyl functional group enables efficient cross-coupling reactions, making it invaluable in modern medicinal chemistry and drug discovery pipelines.

Recent trends in AI-driven drug design and high-throughput screening have amplified interest in compounds like 4-(Bromomethyl)pyrimidine hydrobromide. Researchers frequently search for "pyrimidine building blocks for drug synthesis" or "CAS 1373223-84-7 applications," reflecting its growing relevance. The compound's role in click chemistry and bioconjugation techniques aligns with the demand for modular synthetic approaches, a hot topic in green chemistry discussions.

The physicochemical properties of 4-(Bromomethyl)pyrimidine hydrobromide contribute to its versatility. With a molecular formula of C₅H₆Br₂N₂, it exhibits excellent solubility in polar solvents like DMSO and methanol—a feature often queried as "solubility of bromomethyl pyrimidine salts." This characteristic facilitates its use in catalytic reactions and ligand preparation, particularly for transition metal complexes in catalysis research.

In the context of personalized medicine, this compound gains attention for its potential in creating targeted therapeutics. Laboratory protocols often include queries such as "handling precautions for 4-(Bromomethyl)pyrimidine derivatives" and "storage conditions for hydrobromide salts," emphasizing the need for proper technical documentation. The compound's stability under inert atmospheres makes it suitable for long-term research projects requiring reliable reagents.

Quality control parameters for CAS 1373223-84-7 frequently appear in analytical chemistry forums, with HPLC purity (>98%) and spectroscopic characterization (NMR, MS) being key discussion points. The rise of continuous flow chemistry has further increased demand for such well-characterized intermediates, as evidenced by searches for "scalable pyrimidine bromination methods." These developments position the compound at the intersection of process chemistry and materials science innovation.

Emerging applications in biomaterials engineering demonstrate the compound's expanding utility. Recent publications explore its incorporation into functionalized polymers for drug delivery systems—a topic generating search terms like "pyrimidine-modified biomaterials." This interdisciplinary potential makes 4-(Bromomethyl)pyrimidine hydrobromide a compound of interest beyond traditional organic synthesis, particularly in nanotechnology and surface modification studies.

From a regulatory perspective, proper documentation of CAS 1373223-84-7 aligns with REACH compliance requirements in the EU and GLP standards worldwide. Laboratories increasingly search for "certified pyrimidine derivatives suppliers" and "analytical certificates for research chemicals," highlighting the importance of traceability in modern scientific procurement practices. This underscores the compound's role in quality-driven research environments.

The synthesis and applications of 4-(Bromomethyl)pyrimidine hydrobromide continue to evolve with advancements in automated synthesis platforms and computational chemistry. Its presence in patent literature—particularly for heterocyclic compound libraries—confirms its strategic value in intellectual property development. As the pharmaceutical industry focuses on fragment-based drug discovery, this compound's modular nature positions it as a valuable asset in structure-activity relationship studies.